Cas no 17131-14-5 (3-phenylpropane-1,2-diol)

3-phenylpropane-1,2-diol structure
3-phenylpropane-1,2-diol structure
Product Name:3-phenylpropane-1,2-diol
CAS No:17131-14-5
MF:C9H12O2
MW:152.190382957458
CID:220329
PubChem ID:220862
Update Time:2025-04-19

3-phenylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-phenyl-
    • 3-phenylpropane-1,2-diol
    • 1,2-Propanediol,3-phenyl
    • 3-Phenyl-1,2-Propandiol
    • 3-phenyl-1,2-propanediol
    • 3-Phenyl-propan-1,2-diol
    • 3-phenyl-propane-1,2-diol
    • allylbenzene 2',3'-dihydrodiol
    • PhCH2CH(OH)CH2OH
    • PD042282
    • 17131-14-5
    • DTXSID80277814
    • CS-0354803
    • FT-0729128
    • AKOS017514819
    • EN300-1240454
    • SCHEMBL25158
    • NSC4322
    • NSC-4322
    • Inchi: 1S/C9H12O2/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
    • InChI Key: JHWQMXKQJVAWKI-UHFFFAOYSA-N
    • SMILES: OC(CO)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 152.08400
  • Monoisotopic Mass: 152.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.134
  • Boiling Point: 316.6°C at 760 mmHg
  • Flash Point: 157.5°C
  • Refractive Index: 1.561
  • PSA: 40.46000
  • LogP: 0.58230

3-phenylpropane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1240454-1.0g
3-phenylpropane-1,2-diol
17131-14-5
1g
$0.0 2023-06-08
Enamine
EN300-1240454-50mg
3-phenylpropane-1,2-diol
17131-14-5
50mg
$407.0 2023-10-02
Enamine
EN300-1240454-100mg
3-phenylpropane-1,2-diol
17131-14-5
100mg
$427.0 2023-10-02
Enamine
EN300-1240454-250mg
3-phenylpropane-1,2-diol
17131-14-5
250mg
$447.0 2023-10-02
Enamine
EN300-1240454-500mg
3-phenylpropane-1,2-diol
17131-14-5
500mg
$465.0 2023-10-02
Enamine
EN300-1240454-1000mg
3-phenylpropane-1,2-diol
17131-14-5
1000mg
$485.0 2023-10-02
Enamine
EN300-1240454-2500mg
3-phenylpropane-1,2-diol
17131-14-5
2500mg
$949.0 2023-10-02
Enamine
EN300-1240454-5000mg
3-phenylpropane-1,2-diol
17131-14-5
5000mg
$1406.0 2023-10-02
Enamine
EN300-1240454-10000mg
3-phenylpropane-1,2-diol
17131-14-5
10000mg
$2085.0 2023-10-02

3-phenylpropane-1,2-diol Production Method

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.